2-phenoxy-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}propanamide

• IUPAC Name: 2-phenoxy-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]propanamide
• InChI: InChI=1S/C19H17NO3S2/c1-13(23-14-6-3-2-4-7-14)19(22)20-12-15-9-10-17(25-15)18(21)16-8-5-11-24-16/h2-11,13H,12H2,1H3,(H,20,22)
• InChI Key: JDTDGWASYQUWCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=C(S1)C(=O)C2=CC=CS2)OC3=CC=CC=C3
• Molecular Formula: C19H17NO3S2
• Molecular Weight: 371.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene consists of a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

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• Anti-cancer : Certain thiophene-containing molecules have shown promise as anti-cancer agents. .
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Material Science

Thiophenes find applications beyond medicine. In material science, they contribute to:

• Conjugated Polymers : Thiophene-based polymers are used in organic electronics, such as organic solar cells and light-emitting diodes (LEDs). .
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Agrochemicals

Thiophenes play a role in agrochemical research:

• Fungicides : Researchers have designed N-(thiophen-2-yl) nicotinamide derivatives with fungicidal activity. .

Synthetic Chemistry

Thiophenes serve as building blocks for synthesizing other compounds:

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Biological Activity

Thiophenes are investigated for their biological effects:

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Drug Discovery

Thiophenes continue to inspire drug discovery efforts:

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Mechanism of Action

Target of Action

Thiophene derivatives, which are part of the compound’s structure, are known to interact with a variety of biological targets .

Mode of Action

Thiophene derivatives have been shown to interact with their targets in various ways, often leading to changes in cellular processes .

Biochemical Pathways

Thiophene derivatives are known to influence several biochemical pathways, depending on their specific targets .

Pharmacokinetics

The stability of boronic esters, which are part of the compound’s structure, can influence its bioavailability .

Result of Action

Thiophene derivatives have been shown to exhibit various pharmacological properties, such as anticancer, anti-inflammatory, and antimicrobial effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the stability of boronic esters, which are part of the compound’s structure, can be affected by air and moisture .

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.